2-(4-chlorophenoxy)-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H18ClN7O2/c1-23-16-15(21-22-23)17(20-11-19-16)25-8-6-24(7-9-25)14(26)10-27-13-4-2-12(18)3-5-13/h2-5,11H,6-10H2,1H3
• InChI Key: AKFKVZQDXUDHEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)COC4=CC=C(C=C4)Cl)N=N1
• Molecular Formula: C17H18ClN7O2
• Molecular Weight: 387.8 g/mol
• CAS No.: 1060207-82-0

Description

The compound 2-(4-chlorophenoxy)-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one features a hybrid heterocyclic architecture combining a triazolopyrimidine core, a piperazine linker, and a 4-chlorophenoxy-substituted ethanone moiety. The synthesis and structural analysis of analogous compounds (e.g., m6 in ) rely on techniques like X-ray crystallography, for which programs like SHELX () are widely employed .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound m6 (1-(4-(4-((5-chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one), described in , shares key structural motifs with the target compound but differs in critical substituents and connectivity (Table 1).

Table 1: Structural Comparison of Target Compound and m6

Feature	Target Compound	Compound m6 ()
Piperazine linkage	Linked to 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl	Linked to 4-aminophenyl-chloropyrimidine-triazole
Ethanone substituent	2-(4-chlorophenoxy) group	Unsubstituted ethanone
Chloro position	4-chlorophenoxy (ether-linked)	5-chloro on pyrimidine ring
Triazole type	1,2,3-triazole fused to pyrimidine (triazolopyrimidine)	1,2,4-triazole with isopropyl and phenyl groups
Key functional groups	Phenoxy ether	Phenylamino and chloropyrimidine amines

Key Observations:

Piperazine-Ethanone Core: Both compounds utilize a piperazine-ethanone backbone, which enhances solubility and provides a scaffold for attaching pharmacophores.

Chloro Substituent: The target compound’s chloro group is part of a phenoxy ether, whereas m6 positions chlorine on the pyrimidine ring. This difference may influence electronic effects and binding interactions—phenoxy groups can act as hydrogen-bond acceptors, while pyrimidine-bound chlorines may enhance π-stacking or hydrophobic interactions.

Triazole Motifs : The 1,2,3-triazole in the target compound is fused to a pyrimidine, forming a rigid bicyclic system. In contrast, m6 ’s 1,2,4-triazole is appended with a bulky isopropyl group, which could sterically hinder interactions with flat binding pockets (e.g., ATP-binding sites in kinases).

Amino Linkages: m6 employs phenylamino and pyrimidinylamino linkers, which are prone to metabolic oxidation. The target compound’s phenoxy group may confer greater metabolic stability due to the ether bond’s resistance to enzymatic cleavage.

Research Implications and Limitations

• Binding Affinity : The triazolopyrimidine core in the target compound may mimic purine bases, making it a candidate for kinase or protease inhibition.
• Solubility: The 4-chlorophenoxy group’s lipophilicity could reduce aqueous solubility compared to m6, necessitating formulation optimization.
• Synthetic Accessibility : highlights the use of nBuOH and HCl in synthesizing m6 , suggesting similar conditions might apply to the target compound’s preparation.

Limitations:

• No quantitative data (e.g., IC₅₀, logP) are available for direct comparison.
• The role of SHELX () in resolving the target compound’s crystal structure remains speculative without explicit references.